Cas no 121554-14-1 (Benzonitrile,2-(octyloxy)-)

• Product Name: Benzonitrile,2-(octyloxy)-
• CAS No: 121554-14-1
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 104711
• PubChem ID: 4420453
• Update Time: 2025-04-18

Benzonitrile,2-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(octyloxy)-
• 2-(OCTYLOXY)BENZONITRILE
• 2-octoxybenzonitrile
• 2-Cyanophenyl octyl ether
• Benzonitrile,2-(octyloxy)
• 121554-14-1
• AKOS005876234
• 2-octyloxybenzonitrile
• SCHEMBL3145001
• DTXSID10403109

• Inchi： 1S/C15H21NO/c1-2-3-4-5-6-9-12-17-15-11-8-7-10-14(15)13-16/h7-8,10-11H,2-6,9,12H2,1H3
• InChI Key： FDYQEPJBEYRYSL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)CCCCCCCC

Computed Properties

• Exact Mass: 231.16200
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 0.96 g/mL at 20 °C(lit.)
• Flash Point: 125 °C
• Refractive Index: n20/D 1.506
• PSA: 33.02000
• LogP: 4.29758

Benzonitrile,2-(octyloxy)- Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22